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Cat. No.: B1647150

Get Quote

Executive Summary
6-Hydroxypyridine-3-sulfonamide (also designated as 2-hydroxypyridine-5-sulfonamide or 6-

oxo-1,6-dihydropyridine-3-sulfonamide) represents a "privileged structure" in drug discovery. Its

molecular architecture combines a polar, hydrogen-bond-donating pyridone ring with a

sulfonamide moiety, making it a potent fragment for targeting metalloenzymes, specifically

Carbonic Anhydrases (CAs).[1]

This guide dissects the molecule's structural duality (tautomerism), details a validated synthetic

protocol, and analyzes its physicochemical behavior to support researchers in fragment-based

drug design (FBDD).

Molecular Architecture & Tautomerism
The defining feature of this molecule is the lactam-lactim tautomerism of the 6-hydroxy-3-

pyridyl core. Understanding this equilibrium is non-negotiable for accurate docking studies and

crystal structure prediction.

The Tautomeric Equilibrium
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While the nomenclature "6-hydroxypyridine" implies an aromatic pyridine ring with a hydroxyl

group (the lactim form), experimental evidence confirms that the molecule exists predominantly

as the 2-pyridone (lactam) tautomer in both the solid state and polar solvents.

Lactim Form (Hydroxy): Aromatic pyridine ring. Favored only in the gas phase or highly non-

polar solvents.

Lactam Form (Oxo): Non-aromatic cyclic amide. Favored in aqueous solution and crystal

lattices due to a high dipole moment and the ability to form robust intermolecular hydrogen-

bonded dimers.

Implication for Drug Design: When docking this fragment into a protein active site, you must

evaluate the pyridone form as the primary species, not the hydroxypyridine.

Structural Diagram (DOT)
The following diagram illustrates the tautomeric shift and the resulting dipole changes.

Lactim Form
(6-Hydroxypyridine)

Aromatic
Low Dipole

Lactam Form
(6-Oxo-1,6-dihydropyridine)

Non-Aromatic
High Dipole (Dominant)

 Proton Transfer
(Solvent/Crystal Stabilization)

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium favoring the 6-oxo (lactam) form in physiological conditions.

Physicochemical Profile
The physicochemical properties of 6-Hydroxypyridine-3-sulfonamide are governed by the

electron-withdrawing nature of the sulfonamide group and the hydrogen-bonding capacity of

the pyridone ring.
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Property Value / Characteristic Mechanistic Insight

IUPAC Name
6-oxo-1,6-dihydropyridine-3-

sulfonamide

Reflects the dominant

tautomer.[2]

Molecular Formula C₅H₆N₂O₃S

Molecular Weight 174.18 g/mol Ideal fragment size (<200 Da).

pKa (Sulfonamide) ~9.0 - 9.5

The pyridine ring lowers the

pKa compared to benzene

sulfonamides (~10), enhancing

Zn-binding at physiological pH.

pKa (Pyridone NH) ~11.0
Weakly acidic; remains

protonated at pH 7.4.

LogP -0.6 to -0.2

Highly polar; excellent

aqueous solubility potential but

requires optimization for

membrane permeability.

H-Bond Donors
2 (Sulfonamide NH₂, Pyridone

NH)

Critical for active site

anchoring.

H-Bond Acceptors
3 (Sulfonamide O₂, Pyridone

O)

Facilitates solvation and

protein interaction.

Synthetic Methodology
The synthesis of 6-Hydroxypyridine-3-sulfonamide requires careful control of regiochemistry.

The 2-pyridone ring directs electrophilic substitution to the 3- and 5-positions. Since the target

is the 3-sulfonamide (relative to 6-hydroxy), which corresponds to the 5-position relative to the

nitrogen in the standard pyridone numbering, direct chlorosulfonation is the most efficient route.

Validated Protocol: Direct Chlorosulfonation
Objective: Synthesize 6-Hydroxypyridine-3-sulfonamide from 2-hydroxypyridine.

Reagents:
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2-Hydroxypyridine (Starting Material)[2][3][4]

Chlorosulfonic acid (

) - Reagent & Solvent

Thionyl chloride (

) - Optional, to drive conversion

Ammonium hydroxide (

)

Step-by-Step Workflow:

Electrophilic Attack: Dissolve 2-hydroxypyridine in excess chlorosulfonic acid at 0°C. The

reaction is exothermic.

Heating: Slowly heat to 140°C for 4 hours. The electrophile (

) attacks the position para to the ring nitrogen (Position 5 in standard numbering, which is
Position 3 relative to the 6-hydroxy group).

Quenching: Cool the mixture and pour onto crushed ice carefully to precipitate the sulfonyl

chloride intermediate.

Amination: Collect the solid sulfonyl chloride and treat with 28% aqueous ammonia (or liquid

ammonia in acetone) at 0°C to generate the sulfonamide.

Purification: Acidify to pH ~4 to precipitate the product. Recrystallize from water/ethanol.

Synthetic Pathway Diagram (DOT)
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Figure 2: Two-step synthesis via chlorosulfonation and aminolysis.

Medicinal Chemistry Applications
The primary utility of 6-Hydroxypyridine-3-sulfonamide lies in its ability to inhibit zinc-

metalloproteases, particularly Carbonic Anhydrases (CAs).

Mechanism of Action (Carbonic Anhydrase)
The sulfonamide group (

) acts as a zinc-binding group (ZBG).

The sulfonamide nitrogen (in its deprotonated form,

) coordinates directly to the

ion in the enzyme active site.

This displaces the zinc-bound water molecule/hydroxide ion, halting the catalytic hydration of
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.

Selectivity: The pyridone tail extends into the hydrophilic half of the active site, offering

different selectivity profiles compared to benzene-sulfonamides (e.g., Acetazolamide), which

interact with hydrophobic pockets.
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Figure 3: Pharmacophore binding mode within the Carbonic Anhydrase active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. scilit.com [scilit.com]

3. CN105175321A - Synthesis method of 2-amino-5-hydroxypyridine - Google Patents
[patents.google.com]

4. 2-pyridone, 142-08-5 [thegoodscentscompany.com]

5. Experiment stands corrected: accurate prediction of the aqueous pKa values of
sulfonamide drugs using equilibrium bond lengths - Chemical Science (RSC Publishing)
[pubs.rsc.org]

6. researchgate.net [researchgate.net]

7. Making sure you're not a bot! [mostwiedzy.pl]

To cite this document: BenchChem. [Technical Deep Dive: 6-Hydroxypyridine-3-sulfonamide
Molecular Structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1647150/docs#technical-deep-dive-6-
hydroxypyridine-3-sulfonamide-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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